Cas no 2138191-34-9 (Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-)
Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-
-
- Inchi: 1S/C14H22N2O/c1-13(2,3)12(17)16-14(4,5)10-6-8-11(15)9-7-10/h6-9H,15H2,1-5H3,(H,16,17)
- InChI Key: FOLDJPJPDZYCJE-UHFFFAOYSA-N
- SMILES: C(NC(C1=CC=C(N)C=C1)(C)C)(=O)C(C)(C)C
Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766403-0.05g |
N-[2-(4-aminophenyl)propan-2-yl]-2,2-dimethylpropanamide |
2138191-34-9 | 95.0% | 0.05g |
$792.0 | 2025-02-22 | |
| Enamine | EN300-766403-0.1g |
N-[2-(4-aminophenyl)propan-2-yl]-2,2-dimethylpropanamide |
2138191-34-9 | 95.0% | 0.1g |
$829.0 | 2025-02-22 | |
| Enamine | EN300-766403-0.25g |
N-[2-(4-aminophenyl)propan-2-yl]-2,2-dimethylpropanamide |
2138191-34-9 | 95.0% | 0.25g |
$867.0 | 2025-02-22 | |
| Enamine | EN300-766403-0.5g |
N-[2-(4-aminophenyl)propan-2-yl]-2,2-dimethylpropanamide |
2138191-34-9 | 95.0% | 0.5g |
$905.0 | 2025-02-22 | |
| Enamine | EN300-766403-1.0g |
N-[2-(4-aminophenyl)propan-2-yl]-2,2-dimethylpropanamide |
2138191-34-9 | 95.0% | 1.0g |
$943.0 | 2025-02-22 | |
| Enamine | EN300-766403-2.5g |
N-[2-(4-aminophenyl)propan-2-yl]-2,2-dimethylpropanamide |
2138191-34-9 | 95.0% | 2.5g |
$1848.0 | 2025-02-22 | |
| Enamine | EN300-766403-5.0g |
N-[2-(4-aminophenyl)propan-2-yl]-2,2-dimethylpropanamide |
2138191-34-9 | 95.0% | 5.0g |
$2732.0 | 2025-02-22 | |
| Enamine | EN300-766403-10.0g |
N-[2-(4-aminophenyl)propan-2-yl]-2,2-dimethylpropanamide |
2138191-34-9 | 95.0% | 10.0g |
$4052.0 | 2025-02-22 |
Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl- Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-
Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-
Propanamide, also known as N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-propanamide, is a specialized compound that has garnered significant attention in the field of biomedicine. This molecule belongs to a class of compounds that have shown promising potential in various therapeutic applications, particularly in drug discovery and biochemical research.
The structure of Propanamide is characterized by its amide functional group, which makes it highly reactive and versatile in biological systems. The presence of the 4-aminophenyl group introduces unique pharmacokinetic properties, while the 1-methylethyl substituent adds a layer of structural complexity that can influence its bioavailability and metabolic stability.
Recent studies have highlighted the importance of such compounds in targeted drug delivery. The 2,2-dimethyl substitution on the propanamide group enhances the molecule's hydrophobicity, which can be advantageous in designing drugs that require prolonged circulation in the bloodstream. This structural feature also contributes to the compound's ability to cross biological barriers, such as the blood-brain barrier, making it a potential candidate for neurological drug development.
Moreover, the 4-aminophenyl group in Propanamide has been implicated in enhancing the compound's ability to modulate specific receptor systems. This makes it a valuable tool in receptor biology and signal transduction studies. Recent advancements in crystallography have provided insights into how this group interacts with various protein structures, paving the way for the design of more potent and selective drugs.
In the realm of oncology, Propanamide has demonstrated potential as a radiosensitizer. Its ability to enhance the efficacy of radiotherapy by modulating DNA repair mechanisms is a significant breakthrough in cancer treatment research. This application underscores the compound's versatility and highlights its importance in personalized medicine.
Furthermore, advancements in synthetic biology have enabled the efficient synthesis of Propanamide derivatives. These derivatives are being explored for their potential as enzyme inhibitors and antimicrobial agents. The combination of structural diversity and functional versatility makes this compound a cornerstone in medicinal chemistry research.
In conclusion, Propanamide, particularly its derivative N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-, represents a cutting-edge compound with wide-ranging applications in biomedicine. Its unique structure and functional properties make it an invaluable tool for researchers and clinicians alike, driving innovation in therapeutic development and biological research.
2138191-34-9 (Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)